Home / Products / Others

6-Bromo-4-chloro-3-[(E)-(3-methyl-1,1-dioxo-1,4-thiazinan-4-yl)iminomethyl]chromen-2-one

Name: 6-Bromo-4-chloro-3-[(E)-(3-methyl-1,1-dioxo-1,4-thiazinan-4-yl)iminomethyl]chromen-2-one
Brand: Smolecule
SKU: S548323
Rating: 4.5 (3 reviews)

Catalog No.

S548323

CAS No.

1041469-97-9

M.F

C15H14BrClN2O4S

M. Wt

433.7 g/mol

Availability

Inquiry

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

6-Bromo-4-chloro-3-[(E)-(3-methyl-1,1-dioxo-1,4-th...

3. Others
4. reference

General Information

CAS Number

1041469-97-9

Product Name

6-Bromo-4-chloro-3-[(E)-(3-methyl-1,1-dioxo-1,4-thiazinan-4-yl)iminomethyl]chromen-2-one

IUPAC Name

6-bromo-4-chloro-3-[(E)-(3-methyl-1,1-dioxo-1,4-thiazinan-4-yl)iminomethyl]chromen-2-one

Molecular Formula

C15H14BrClN2O4S

Molecular Weight

433.7 g/mol

InChI

InChI=1S/C15H14BrClN2O4S/c1-9-8-24(21,22)5-4-19(9)18-7-12-14(17)11-6-10(16)2-3-13(11)23-15(12)20/h2-3,6-7,9H,4-5,8H2,1H3/b18-7+

InChI Key

RPUHUUBAOXLODQ-CNHKJKLMSA-N

SMILES

CC1CS(=O)(=O)CCN1N=CC2=C(C3=C(C=CC(=C3)Br)OC2=O)Cl

Solubility

Soluble in DMSO

Synonyms

RKS262; RKS 262; RKS-262

Canonical SMILES

CC1CS(=O)(=O)CCN1N=CC2=C(C3=C(C=CC(=C3)Br)OC2=O)Cl

Isomeric SMILES

CC1CS(=O)(=O)CCN1/N=C/C2=C(C3=C(C=CC(=C3)Br)OC2=O)Cl

Description

The exact mass of the compound 6-Bromo-4-chloro-3-[(E)-(3-methyl-1,1-dioxo-1,4-thiazinan-4-yl)iminomethyl]chromen-2-one is 431.95462 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Specification

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

2.9

Exact Mass

431.95462

Others

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Modify: 2023-07-15

Reference

1: Singh RK, Dorf L, DeMartino A, Illenye S, Koto K, Currier EA, Ashikaga T, Kim KK, Brard L, Sholler GL. Oral RKS262 reduces tumor burden in a neuroblastoma xenograft animal model and mediates cytotoxicity through SAPK/JNK and ROS activation in vitro. Cancer Biol Ther. 2011 Jun 15;11(12):1036-45. Epub 2011 Jun 15. PubMed PMID: 21532338.

* Please note that we will only send quotations to valid professional email addresses.